Cas no 946-33-8 (2-Benzylcyclohexan-1-one)
2-Benzylcyclohexan-1-one structure
Product Name:2-Benzylcyclohexan-1-one
CAS No:946-33-8
MF:C13H16O
MW:188.265543937683
MDL:MFCD00051455
CID:83245
PubChem ID:98945
Update Time:2025-04-18
2-Benzylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzylcyclohexanone
- 2-benzylcyclohexan-1-one
- (2RS)-2-phenylmethylcyclohexanone
- 2-(phenylmethyl)cyclohexanone
- FT-0604483
- Cyclohexanone,2-(phenylmethyl)-
- EINECS 213-420-6
- MFCD00051455
- AKOS005207035
- AS-76609
- AMY25822
- NS00042842
- 2-benzyl cyclohexanone
- NSC 149930
- NSC149930
- DTXSID501314740
- NSC-149930
- 946-33-8
- Cyclohexanone, 2-(phenylmethyl)-
- 2-Benzylcyclohexanone, >=97%
- EN300-1720552
- SCHEMBL4595
- 2-benzyl-cyclohexan-1-one
- DB-057515
- 2-Benzylcyclohexan-1-one
-
- MDL： MFCD00051455
- Inchi： 1S/C13H16O/c14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2
- InChI Key： CUYLPYBYCYQGCE-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1CC1C=CC=CC=1
- BRN： 2046670
Computed Properties
- Exact Mass: 188.12000
- Monoisotopic Mass: 188.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.9
Experimental Properties
- Color/Form: Not determined
- Density: 1.024 g/mL at 25 °C(lit.)
- Melting Point: 28-30°C
- Boiling Point: 103-105 °C/0.2 mmHg(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.536(lit.)
- PSA: 17.07000
- LogP: 2.98840
- Solubility: Not determined
2-Benzylcyclohexan-1-one Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
2-Benzylcyclohexan-1-one Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-Benzylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR6450-1g |
2-Benzylcyclohexan-1-one |
946-33-8 | 97% | 1g |
£50.00 | 2025-02-20 | |
| Apollo Scientific | OR6450-5g |
2-Benzylcyclohexan-1-one |
946-33-8 | 97% | 5g |
£145.00 | 2025-02-20 | |
| TRC | B275635-250mg |
2-Benzylcyclohexan-1-one |
946-33-8 | 250mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B275635-1g |
2-Benzylcyclohexan-1-one |
946-33-8 | 1g |
$ 210.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B838588-1g |
2-Benzylcyclohexanone |
946-33-8 | 97% | 1g |
353.70 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 549959-1G |
2-Benzylcyclohexan-1-one |
946-33-8 | ≥97% | 1G |
￥643.42 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 549959-5G |
2-Benzylcyclohexan-1-one |
946-33-8 | ≥97% | 5G |
￥2374.14 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B72190-1g |
2-Benzylcyclohexanone, |
946-33-8 | 97% | 1g |
￥458.0 | 2022-10-09 | |
| eNovation Chemicals LLC | D767441-1g |
2-Benzylcyclohexanone |
946-33-8 | 97% | 1g |
$85 | 2024-06-07 | |
| TRC | B275635-1000mg |
2-Benzylcyclohexan-1-one |
946-33-8 | 1g |
$ 259.00 | 2023-04-18 |
2-Benzylcyclohexan-1-one Related Literature
-
1. The cis- and trans-2-benzylcyclohexanols : the reduction of 2-benzylidene- and 2-benzyl-cyclohexanonesPeter B. Russell J. Chem. Soc. 1954 1771
-
J. W. Cook,C. L. Hewett J. Chem. Soc. 1936 62
-
Daniel C. Waddell,Indre Thiel,Tammara D. Clark,S. Tyler Marcum,James Mack Green Chem. 2010 12 209
-
G. C. Forward,D. A. Whiting J. Chem. Soc. C 1969 1868
-
Ana Maria Faísca Phillips,Maria Teresa Barros Org. Biomol. Chem. 2012 10 404
946-33-8 (2-Benzylcyclohexan-1-one) Related Products
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